Cas no 2010131-25-4 (3-(5-methoxypyridin-3-yl)prop-2-en-1-ol)

• Product Name: 3-(5-methoxypyridin-3-yl)prop-2-en-1-ol
• CAS No: 2010131-25-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6360545
• PubChem ID: 165717696
• Update Time: 2025-05-23

3-(5-methoxypyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxypyridin-3-yl)prop-2-en-1-ol
• 2-Propen-1-ol, 3-(5-methoxy-3-pyridinyl)-, (2E)-
• EN300-1756070
• 2010131-25-4

• Inchi： 1S/C9H11NO2/c1-12-9-5-8(3-2-4-11)6-10-7-9/h2-3,5-7,11H,4H2,1H3/b3-2+
• InChI Key： TZRNUPVFPVABMN-NSCUHMNNSA-N
• SMILES： C(O)/C=C/C1=CC(OC)=CN=C1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±32.0 °C(Predicted)
• pka: 13.85±0.10(Predicted)

Additional information on 3-(5-methoxypyridin-3-yl)prop-2-en-1-ol

3-(5-Methoxypyridin-3-yl)prop-2-en-1-ol: A Comprehensive Overview

3-(5-Methoxypyridin-3-yl)prop-2-en-1-ol, also known by its CAS number 2010131-25-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This molecule is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group at the 5-position and a propenol group at the 3-position. The compound's structure lends it versatile properties, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 3-(5-methoxypyridin-3-yl)prop-2-en-1-ol typically involves multi-step reactions, often starting from readily available pyridine derivatives. The introduction of the methoxy group at the 5-position is commonly achieved through nucleophilic aromatic substitution or other directed metallation techniques. Subsequent functionalization of the pyridine ring with the propenol group requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency of these syntheses.

The chemical properties of 3-(5-methoxypyridin-3-yl)prop-2-en-1-ol are heavily influenced by its electronic structure. The electron-donating methoxy group at the 5-position activates the pyridine ring towards various electrophilic substitutions, while the propenol moiety introduces additional reactivity due to its enolic nature. This combination makes the compound a versatile building block in organic synthesis. For instance, it can undergo nucleophilic additions, Michael additions, and other conjugate additions, making it a valuable intermediate in the construction of complex molecules.

In terms of applications, 3-(5-methoxypyridin-3-yl)prop-2-en-1-ol has found utility in several areas. In pharmacology, it serves as a lead compound for drug discovery efforts targeting various therapeutic areas. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, this compound has shown promise in materials science as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to form stable coordination bonds with transition metals makes it an attractive candidate for these applications.

Recent research has also highlighted the potential of 3-(5-methoxypyridin-3-yL)propenol in green chemistry and sustainable processes. For example, it has been employed as a catalyst in asymmetric synthesis reactions under mild conditions. Its ability to facilitate enantioselective transformations without generating hazardous byproducts aligns with current trends toward environmentally friendly chemical processes.

The study of CAS No 2010131–25–4 continues to evolve with advancements in analytical techniques and computational modeling. High-resolution mass spectrometry and NMR spectroscopy have provided deeper insights into its structural characterization, while density functional theory (DFT) calculations have shed light on its electronic properties and reactivity patterns. These tools have enabled researchers to predict and optimize its behavior in various chemical environments.

In conclusion, 3-(5-methoxypyridin–3–yl)prop–2–en–1–ol, with its unique structure and versatile properties, remains a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As research continues to uncover new facets of this compound's potential, it is poised to play an even more significant role in advancing scientific and technological frontiers.